Cas no 110821-33-5 (Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)
110821-33-5 structure
Product Name:Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
CAS No:110821-33-5
MF:C12H11ClN2O2
MW:250.680941820145
CID:95248
PubChem ID:13802157
Update Time:2025-04-18
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
- ethyl 1-(4-chlorophenyl)pyrazole-4-carboxylate
- 1-(4-Chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- AUAPXECZFJCYSJ-UHFFFAOYSA-N
- AKOS015899871
- ETHYL1-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
- SCHEMBL8341099
- 110821-33-5
- DTXSID30549896
- 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
- DB-323031
-
- Inchi: 1S/C12H11ClN2O2/c1-2-17-12(16)9-7-14-15(8-9)11-5-3-10(13)4-6-11/h3-8H,2H2,1H3
- InChI Key: AUAPXECZFJCYSJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 250.05103
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 127-129 ºC (ethanol )
- Solubility: Very slightly soluble (0.35 g/l) (25 º C),
- PSA: 44.12
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003673-1g |
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-33-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM188508-5g |
ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-33-5 | 95% | 5g |
$634 | 2021-08-05 | |
| Chemenu | CM188508-1g |
ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-33-5 | 95% | 1g |
$2376 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757166-1g |
Ethyl 1-(4-chlorophenyl)-1h-pyrazole-4-carboxylate |
110821-33-5 | 98% | 1g |
¥25200.00 | 2024-08-09 |
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
110821-33-5 (Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk